5-Chloro-2-(pyrrolidin-3-yloxy)pyridine
Overview
Description
5-Chloro-2-(pyrrolidin-3-yloxy)pyridine is a chemical compound with the CAS Number: 462114-38-1 . It has a molecular weight of 198.65 and is solid in its physical form . The IUPAC name for this compound is 5-chloro-2-(3-pyrrolidinyloxy)pyridine .
Molecular Structure Analysis
The InChI code for this compound is 1S/C9H11ClN2O/c10-7-1-2-9(12-5-7)13-8-3-4-11-6-8/h1-2,5,8,11H,3-4,6H2 . This indicates the molecular structure of the compound.Physical and Chemical Properties Analysis
This compound is a solid compound . It has a molecular weight of 198.65 .Scientific Research Applications
Synthesis and Application in Organic Chemistry
5-Chloro-2-(pyrrolidin-3-yloxy)pyridine and related compounds are significant in organic chemistry, particularly in the synthesis of various chemical structures. For instance, the synthesis of 5-methoxylated 3-pyrrolin-2-ones from chlorinated pyrrolidin-2-ones is notable for preparing agrochemicals or medicinal compounds (Ghelfi et al., 2003). Additionally, the formation of polymers with semiconductive properties through poly-self-condensation of pyrrolidine derivatives, including 5-chloro-2-imino-1-pyrroline, has been described (Wöhrle, 1972).
Crystallography and Molecular Structure Analysis
The molecular structure of compounds related to this compound, such as 5 (l menthyloxy) 3 chloro 4 pyrrolidinyl 2(5H) furanone, has been explored using X-ray diffraction techniques, providing insights into their crystal and molecular structure (Geng Zhe & Chen Qing, 1999).
Radiosynthesis for Medical Imaging
In medical research, derivatives of this compound have been used in the synthesis of ligands for positron emission tomography (PET) imaging. These compounds exhibit high affinity for nicotinic acetylcholine receptors, making them useful in neuroscience and pharmacological studies (Brown et al., 2001).
Properties
IUPAC Name |
5-chloro-2-pyrrolidin-3-yloxypyridine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H11ClN2O/c10-7-1-2-9(12-5-7)13-8-3-4-11-6-8/h1-2,5,8,11H,3-4,6H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XIAKIURVSAVKQS-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNCC1OC2=NC=C(C=C2)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H11ClN2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
198.65 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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